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Compound of Interest

Compound Name: 7-Aminoquinoline

Cat. No.: B1265446

7-Aminoquinoline: A Comprehensive Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the chemical properties, structure, and identification of
7-Aminoquinoline, a significant compound in medicinal chemistry and organic synthesis. Its
derivatives have been noted for their potential antiviral and antimalarial activities.[1][2] This
document is intended to serve as a core reference for professionals engaged in research and
development.

Core Chemical Identifiers

7-Aminoquinoline is an aromatic organic compound characterized by a quinoline scaffold
substituted with an amino group at the seventh position.[1]
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Identifier Value

IUPAC Name quinolin-7-amine[3]

Molecular Formula CoHsN2[1][4][5][6][7]

CAS Number 580-19-8[1][41[5][7]

Canonical SMILES C1=CC2=C(C=C(C=C2)N)N=C1[1]

InChl Key RZAUIOKDXQWSQE-UHFFFAOYSA-N[1][7]

Physicochemical Properties

The following table summarizes key quantitative data for 7-Aminoquinoline.

Property Value

Molecular Weight 144.17 g/mol [4][7]

Appearance Red-brown to yellow crystalline solid[1]
Melting Point 93.5-94 °C[4]

pKa 6.60 + 0.14 (Predicted)[1]

Topological Polar Surface Area 38.9 A7[1]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 2[1]

Chemical Structure

The structure of 7-Aminoquinoline consists of a quinoline ring system with an amine group
attached to the C7 position.

Caption: Chemical structure of 7-Aminoquinoline.

Experimental Protocols
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General Synthesis of 7-Aminoquinoline from 7-
Nitroquinoline

A common method for the synthesis of 7-aminoquinoline involves the reduction of 7-
nitroquinoline.[2]

Reaction: 7-nitroquinoline - 7-aminoquinoline
Procedure:

e Areducing agent, such as iron powder or hydrogen gas with a palladium-on-carbon catalyst
(Pd/C), is added to a suitable solvent.[2]

e The reaction mixture is heated until the conversion of the starting material is complete.[2]
o Work-up:
o If iron powder is used, the insoluble material is removed by filtration.[2]

o If catalytic hydrogenation is employed, the solvent is removed by distillation to yield the
crude product.[2]

 Purification: The crude 7-aminoquinoline can be further purified by recrystallization or
column chromatography to obtain the pure compound.[2]

The logical workflow for identifying and characterizing a chemical compound like 7-
Aminoquinoline is outlined below.
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:

Elucidate Chemical Structure
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(e.0., MW, m.p., pKa) (e.g., NMR, MS)

Review/Develop Synthesis Protocols

Click to download full resolution via product page

Caption: Workflow for Chemical Compound Identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://labsolu.ca/product/7-aminoquinoline/
https://hxchem.net/dictionarye/580-19-8.html
https://www.sigmaaldrich.com/RU/en/product/aldrich/cds019693
https://www.benchchem.com/product/b1265446#7-aminoquinoline-structure-molecular-formula-and-iupac-name
https://www.benchchem.com/product/b1265446#7-aminoquinoline-structure-molecular-formula-and-iupac-name
https://www.benchchem.com/product/b1265446#7-aminoquinoline-structure-molecular-formula-and-iupac-name
https://www.benchchem.com/product/b1265446#7-aminoquinoline-structure-molecular-formula-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

